Cas no 34579-88-9 (Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-)
34579-88-9 structure
Product Name:Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-
CAS No:34579-88-9
MF:C20H20N2O2
MW:320.385004997253
CID:1463303
PubChem ID:16099335
Update Time:2025-04-20
Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-
- 2-[[4-[(2-hydroxyphenyl)methylamino]anilino]methyl]phenol
- 2,2'-(1,4-Phenylene)Bis(Azanedily)Bis(Methylene)Diphenol
- 2,2'-[1,4-Phenylenebis(azanediylmethylene)]diphenol
- 34579-88-9
- SCHEMBL11593766
- DTXSID30582708
- CHEMBL216031
-
- Inchi: 1S/C20H20N2O2/c23-19-7-3-1-5-15(19)13-21-17-9-11-18(12-10-17)22-14-16-6-2-4-8-20(16)24/h1-12,21-24H,13-14H2
- InChI Key: FYFIWSVKNZPSQC-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1CNC1C=CC(=CC=1)NCC1C=CC=CC=1O
Computed Properties
- Exact Mass: 320.1526
- Monoisotopic Mass: 320.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 64.5Ų
Experimental Properties
- PSA: 64.52
Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
34579-88-9 (Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-) Related Products
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